Cas no 45095-69-0 (N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride)

• Product Name: N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
• CAS No: 45095-69-0
• Molecular Formula: C₈H₁₉N₅
• Molecular Weight: 185.27000
• MDL: MFCD09037611
• CID: 929797
• PubChem ID: 23437065

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Properties

Names and Identifiers

• 1,5-bis-(1-methylethyl)-biguanide
• 1,5-Bis-(1-methylethyl)-biguanide HCl
• 2-propan-2-yl-1-(N'-propan-2-ylcarbamimidoyl)guanidine
• 1,5-BIS(1-METHYLETHYL)-BIGUANIDE
• 1,5-Diisopropylbiguanide
• Proguanil related compound D free base
• UNII-YM7U5A2C2G
• GS-18667 free base
• DTXSID90196380
• EN300-224033
• Imidodicarbonimidic diamide, N,N'-bis(1-methylethyl)-
• 1,5-Bis(1-methylethyl)biguanide
• DB-215833
• YM7U5A2C2G
• Q27294587
• Proguanil hydrochloride specified impurity D [EP]
• 45095-69-0
• 1,5-bis(isopropyl)biguanide
• N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
• bis-isopropyl biguanide
• AKOS006331137
• PROGUANIL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• SCHEMBL3058558

• MDL： MFCD09037611
• InChIKey： OWPVXRBXFUWWJQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19N5/c1-5(2)11-7(9)13-8(10)12-6(3)4/h5-6H,1-4H3,(H5,9,10,11,12,13)
• SMILES： CC(C)N=C(N)NC(=NC(C)C)N

Computed Properties

• Exact Mass: 185.16400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 185.16404563g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• LogP: 1.81370
• PSA: 83.79000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Biguanides